Cas no 62942-02-3 (1,4-Naphthalenediol, 2-methyl-, monoacetate)

• Product Name: 1,4-Naphthalenediol, 2-methyl-, monoacetate
• CAS No: 62942-02-3
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 428474
• PubChem ID: 313134
• Update Time: 2025-04-19

1,4-Naphthalenediol, 2-methyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenediol, 2-methyl-, monoacetate
• acetic acid,2-methylnaphthalene-1,4-diol
• Menadiol monoacetate
• MFCD02667139
• CS-0323970
• SR-01000296120
• 4-Hydroxy-2-methyl-1-naphthyl acetate
• SMR000081657
• SR-01000296120-1
• AKOS003277903
• NSC-226252
• NSC226252
• 1-Acetoxy-4-hydroxy-2-methylnaphthalene
• SDCCGMLS-0040214.P002
• (4-hydroxy-2-methylnaphthalen-1-yl) acetate
• 4-Hydroxy-2-methyl-1-naphthylacetate
• 1-acetoxy-4-hydroxy-2-methyl-naphthalene
• MLS000100004
• 2211-27-0
• 1,4-naphthalenediol, 2-methyl-, 1-acetate
• DTXSID60310379
• HMS1600F02
• 4-hydroxy-2-methylnaphthalen-1-yl acetate
• AO-080/42479215
• SCHEMBL3597080
• 4-Hydroxy-2-methyl-1-naphthyl acetate #
• LS-07522
• 62942-02-3
• Naphthalene-1,4-diol, 1-O-acetyl-2-methyl-
• CHEMBL1332434

• Inchi： 1S/C13H12O3/c1-8-7-12(15)10-5-3-4-6-11(10)13(8)16-9(2)14/h3-7,15H,1-2H3
• InChI Key： JPUZRBGFEWQQEW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(C)=CC(=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 234.08922
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 77.76